REACTION_CXSMILES
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[H-].[Na+].[C:3]1([CH2:11][OH:12])[CH:8]=[CH:7][CH:6]=[C:5]([CH2:9][OH:10])[CH:4]=1.[C:13]([Si:17](Cl)([C:24]1[CH:29]=[CH:28][CH:27]=[CH:26][CH:25]=1)[C:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1)([CH3:16])([CH3:15])[CH3:14].O>C1COCC1>[Si:17]([O:10][CH2:9][C:5]1[CH:4]=[C:3]([CH2:11][OH:12])[CH:8]=[CH:7][CH:6]=1)([C:13]([CH3:16])([CH3:15])[CH3:14])([C:24]1[CH:25]=[CH:26][CH:27]=[CH:28][CH:29]=1)[C:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1 |f:0.1|
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Name
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Quantity
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1.4 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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70 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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4.84 g
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Type
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reactant
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Smiles
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C1(=CC(=CC=C1)CO)CO
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Name
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Quantity
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9.63 g
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Type
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reactant
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Smiles
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C(C)(C)(C)[Si](C1=CC=CC=C1)(C1=CC=CC=C1)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Type
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CUSTOM
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Details
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the mixture was stirred at 0° C. for 1 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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at 0° C.
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Type
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STIRRING
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Details
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the mixture was stirred at room temperature for 3 hr
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Duration
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3 h
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Type
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EXTRACTION
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Details
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the mixture was extracted with ethyl acetate
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Type
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WASH
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Details
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The extract was washed with saturated brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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Type
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CUSTOM
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Details
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The solvent was evaporated under reduced pressure
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Type
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CUSTOM
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Details
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the residue was purified by silica gel column chromatography (ethyl acetate/hexane)
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Reaction Time |
1 h |
Name
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Type
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product
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Smiles
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[Si](C1=CC=CC=C1)(C1=CC=CC=C1)(C(C)(C)C)OCC=1C=C(C=CC1)CO
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Type | Value | Analysis |
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AMOUNT: MASS | 6.97 g | |
YIELD: CALCULATEDPERCENTYIELD | 52.8% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |